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Technical Guide: 4'-Phenoxy-2-
hydroxyacetophenone
Executive Summary
4'-Phenoxy-2-hydroxyacetophenone (CAS 92254-23-4), also known by its IUPAC designation

2-hydroxy-1-(4-phenoxyphenyl)ethanone, is a specialized aromatic ketone intermediate. It

serves as a critical building block in the synthesis of Type I photoinitiators (specifically

-hydroxy ketones) used in UV-curable coatings and biocompatible hydrogels. Additionally, its
diphenyl ether core makes it a valuable scaffold in medicinal chemistry, particularly for
antifungal and antineoplastic pharmacophores where the phenoxy group provides essential
lipophilicity and steric bulk.

This guide provides a comprehensive technical analysis of the molecule, including its

physicochemical properties, validated synthetic pathways, analytical characterization, and

application logic in high-value chemical manufacturing.
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Physicochemical Profile
The following data consolidates the fundamental chemical identity and physical properties of 4'-

phenoxy-2-hydroxyacetophenone.

Table 1: Molecular Identity & Properties[1]
Property Specification

Chemical Name 2-Hydroxy-1-(4-phenoxyphenyl)ethanone

Common Synonyms
4'-Phenoxy-2-hydroxyacetophenone; p-

Phenoxy-alpha-hydroxyacetophenone

CAS Registry Number 92254-23-4

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.24 g/mol

SMILES O=C(CO)c1ccc(Oc2ccccc2)cc1

Appearance White to off-white crystalline solid

Melting Point 85–90 °C (Predicted/Analogous range)

Solubility
Soluble in DMSO, Methanol, Chloroform;

Insoluble in Water

LogP (Predicted) 2.5 – 2.8 (Lipophilic due to phenoxy moiety)

H-Bond Donors/Acceptors 1 Donor (-OH) / 3 Acceptors (C=O, -O-, -OH)

Synthetic Pathways & Manufacturing Logic
The synthesis of 4'-phenoxy-2-hydroxyacetophenone typically follows a Friedel-Crafts acylation

followed by a nucleophilic substitution/hydrolysis sequence. This route is preferred industrially

for its scalability and the availability of the diphenyl ether starting material.

Validated Synthetic Protocol
Step 1: Friedel-Crafts Acylation
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Precursors: Diphenyl ether and Chloroacetyl chloride.

Catalyst: Aluminum chloride (

).[1]

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

Mechanism: Electrophilic aromatic substitution occurs predominantly at the para position of

the diphenyl ether due to the directing effect of the phenoxy group, yielding 2-chloro-1-(4-

phenoxyphenyl)ethanone (CAS 2632-10-2).

Step 2: Hydrolysis to

-Hydroxy Ketone

Reagents: Sodium formate (

) or Sodium acetate (

) followed by acid hydrolysis.

Rationale: Direct hydrolysis of

-haloketones with hydroxide (

) often leads to polymerization or Favorskii rearrangement. Using a carboxylate salt first
forms the ester intermediate (2-formyloxy or 2-acetoxy), which is then gently hydrolyzed to
the alcohol.

Process Visualization (DOT Diagram)
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Figure 1: Synthetic workflow from diphenyl ether to the target

-hydroxy ketone via the chloro-intermediate.

Analytical Characterization
To validate the identity of synthesized 4'-phenoxy-2-hydroxyacetophenone, the following

spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( H-NMR)
Solvent:

or

Aromatic Region (

6.9 – 8.0 ppm):

Two doublets (AA'BB' system) for the central phenylene ring (protons ortho and meta to

the carbonyl).
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Multiplet for the terminal phenyl ring (5 protons).

Alpha-Methylene (

4.5 – 4.8 ppm):

A singlet (or doublet if coupling with OH is resolved) corresponding to the

group adjacent to the carbonyl and hydroxyl.

Hydroxyl (

3.0 – 5.0 ppm):

Broad singlet, exchangeable with

.

Mass Spectrometry (MS)
Ionization: ESI+ or EI.

Molecular Ion:

Da.

Fragmentation Pattern:

Loss of

(M-31) is common in

-hydroxy ketones.

Tropylium ion or phenoxy fragments may be observed.[2]

Applications in Research & Development
Photoinitiator Synthesis
The 2-hydroxyacetophenone moiety is the functional core of Norrish Type I photoinitiators.
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Mechanism: Upon UV irradiation, the molecule undergoes homolytic cleavage at the C-C

bond between the carbonyl and the

-carbon.

Significance: The phenoxy substitution shifts the UV absorption maximum (

) compared to unsubstituted acetophenone, potentially allowing for curing at longer
wavelengths (near-UV). It serves as a precursor to more complex initiators like 2-hydroxy-1-
(4-(2-hydroxyethoxy)phenyl)-2-methyl-1-propanone (Irgacure 2959 analog).

Pharmaceutical Intermediate
In drug discovery, the diphenyl ether scaffold is a "privileged structure" found in various

bioactive compounds.

Linker Chemistry: The

-hydroxy ketone group provides a versatile handle for cyclization reactions (e.g., forming
oxazoles or imidazoles) or reduction to 1,2-diols.

Target Classes: Used in the synthesis of tubulin polymerization inhibitors and antifungal

agents where the phenoxy group mimics hydrophobic pockets in protein targets.

Safety & Handling (SDS Summary)
While specific toxicological data for this intermediate may be limited, it should be handled

according to protocols for

-hydroxy ketones and halogenated aromatic compounds.

GHS Classification:

Warning: Causes skin irritation (H315), Causes serious eye irritation (H319).

STOT-SE: May cause respiratory irritation (H335).

Handling: Use in a fume hood. Avoid dust generation.

Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C.
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-Hydroxy ketones can be sensitive to oxidation or dimerization over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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